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Get Quote

Introduction: Understanding the Significance of
PCB 205

Polychlorinated biphenyls (PCBs) are a class of 209 synthetic aromatic compounds, known as
congeners, that were widely used in industrial applications for their chemical stability, non-
flammability, and electrical insulating properties.[1][2] Despite their production being banned in
many countries since the 1970s due to their environmental persistence and adverse health
effects, their legacy of contamination continues to be a major focus for researchers,
environmental scientists, and regulatory bodies.[1][3]

PCB 205, an octachlorobiphenyl, is one of these 209 congeners. Its high degree of chlorination
makes it particularly resistant to degradation and highly lipophilic, leading to significant
bioaccumulation in the food chain.[4] Understanding the specific physicochemical properties of
PCB 205 is therefore not an academic exercise; it is fundamental to predicting its
environmental fate, transport, and toxicological impact. This guide provides a consolidated
overview of these core properties, details the rigorous experimental methodologies used for

© 2026 BenchChem. All rights reserved. 1/15 Tech Support


https://www.benchchem.com/product/b1593615#bc-rfq
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/an-000561-gc-ms-water-soil-pcbs-an000561-en.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/428/176/br7641en-mk.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/an-000561-gc-ms-water-soil-pcbs-an000561-en.pdf
https://www.chromatographyonline.com/view/analysis-pcbs-food-and-biological-samples-using-gc-triple-quadrupole-ms-ms
https://pubchem.ncbi.nlm.nih.gov/compound/Polychlorinated-Biphenyls
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

their determination, and offers insights for professionals engaged in environmental analysis and
remediation.

Section 1: Chemical and Molecular Identity of PCB
205

The identity of a PCB congener is defined by the specific number and position of chlorine
atoms on its biphenyl structure. This structure dictates its physical and chemical behavior. The
numbering system, developed by Ballschmiter and Zell, is the standard for identifying individual
congeners.[5]

IUPAC Name: 2,3,3',4,4',5,5',6-octachlorobiphenyl[6]
Congener Number: PCB 205

CAS Registry Number: 74472-53-0[6]

Molecular Formula: C12H2Cls[6]

Molecular Weight: 429.77 g/mol [6]

Below is a two-dimensional representation of the molecular structure, indicating the precise
location of the eight chlorine atoms.

Caption: Molecular structure of 2,3,3',4,4',5,5',6-octachlorobiphenyl (PCB 205).

Section 2: Core Physicochemical Properties

The environmental behavior of PCB 205 is governed by its physicochemical properties. As a
highly chlorinated congener, it is a solid at room temperature and exhibits very low water
solubility and vapor pressure, coupled with a high affinity for organic phases.[4][7][8] A
summary of available experimental and computed data is presented below. It is critical to note
that experimental data for this specific congener are scarce, and thus some values are
predicted or inferred from structurally similar octachlorobiphenyls.
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Property Value Type Source(s)
Physical State Solid at 25 °C Experimental [8]

Melting Point Not Determined Experimental [8]
(Expected >150 °C) Inferred [7119]

Boiling Point Not Determined Experimental [8]

Predicted (for PCB

455 - 463 °C [9]
202)
Vapor Pressure Not Determined Experimental [8]
2.20x 1077 -1.40 x Predicted (for PCB ]
10— Pa 202)
Water Solubility Practically Insoluble Experimental [8]

5.13x 1071°-6.32 X Predicted (for PCB ]

10-2° mol/L 202)

Log Kow 8.5 Computed (XLogP3) [6]
Experimental (for PCB

7.21-7.71 [9]
202)
1.00 x 107> - 8.38 x Predicted (for PCB

Henry's Law Constant [9]
10—% atm-m3/mol 202)

Expert Insights:

» Data Scarcity: The lack of definitive experimental values for the melting point, boiling point,
and vapor pressure of pure PCB 205 highlights the challenges in studying individual, non-
commercial congeners. The provided data for PCB 202 (2,2',3,3',4,5,5',6'-
Octachlorobiphenyl) serves as the best available estimate for a similar octachlorobiphenyl.[9]

e High Kow: The octanol-water partition coefficient (Kow) is a crucial parameter indicating a
substance's lipophilicity.[10] The high computed and inferred Log Kow value (>>5) for PCB
205 signifies its extreme tendency to partition from water into organic media, such as
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sediment, soil organic matter, and the fatty tissues of living organisms.[4] This property is the
primary driver of its bioaccumulation and biomagnification.

o Low Volatility: The very low predicted vapor pressure and Henry's Law constant indicate that
PCB 205 is not likely to volatilize significantly from water or soil, making atmospheric
transport less dominant compared to congeners with lower chlorination.[11] Its
environmental transport is more likely to be associated with the movement of contaminated
particles (dust, sediment).

Section 3: Methodologies for Physicochemical
Property Determination

The accuracy of environmental fate models relies on high-quality experimental data. This
section outlines the principles and protocols for determining key physicochemical properties of
highly hydrophobic compounds like PCB 205.

Determination of Octanol-Water Partition Coefficient
(KoW)

For highly hydrophobic compounds (Log Kow > 5), the traditional shake-flask method is prone
to error from the formation of microemulsions.[12] The Generator Column method, coupled with
High-Performance Liquid Chromatography (HPLC), provides a more robust and reliable
alternative.[13][14]

Causality: The generator column method establishes a continuous, stable equilibrium between
water and an analyte-saturated solid support. This avoids the vigorous shaking that causes
emulsion formation, ensuring that the measured aqueous concentration reflects true solubility,
not a colloidal dispersion.
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Caption: Experimental workflow for Kow determination using the generator column method.
Experimental Protocol (Generator Column Method):
e Column Preparation:

o A solid support material (e.g., Chromosorb W) is coated with a known amount of PCB 205
from a volatile solvent solution.

o The coated support is packed into a stainless-steel column.

o A separate, pre-saturated solution of PCB 205 in n-octanol is prepared (for Co
determination).

« Equilibration:

o HPLC-grade water is pumped through the generator column at a slow, constant flow rate
(e.g., 0.5-1.0 mL/min). This allows the water to become saturated with PCB 205.[13]

o The system is allowed to equilibrate for a sufficient period, confirmed by stable
concentrations in the effluent.

o Extraction & Analysis:

o The aqueous effluent from the generator column is passed directly through a C18 solid-
phase extraction (SPE) or HPLC analytical column, which traps the PCB 205.
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o After a known volume of water has passed, the trapped PCB 205 is eluted from the
extractor column with a strong solvent (e.g., acetonitrile) directly into the HPLC detector
(e.g., UV or MS).

o This provides the aqueous concentration (Ci).

e Octanol Phase Analysis:

o The concentration of PCB 205 in the pre-saturated n-octanol (Co) is determined separately
by diluting an aliquot in a suitable solvent and analyzing by GC-MS.

 Calculation:
o The partition coefficient is calculated as: Kow = Co / Ci.

o The result is typically expressed as its base-10 logarithm, Log Kow.

Determination of Vapor Pressure

The extremely low volatility of PCB 205 necessitates sensitive techniques for vapor pressure
measurement. The Knudsen Effusion Method is well-suited for determining the vapor pressure
of low-volatility solids as a function of temperature.[15][16]

Causality: This method measures the rate of mass loss of a substance effusing through a small
orifice into a high vacuum. Under conditions of molecular flow, this rate is directly proportional
to the substance's vapor pressure, allowing for precise calculation based on the kinetic theory
of gases.

Experimental Protocol (Knudsen Effusion Method):

o Sample Preparation: A small, precisely weighed amount of pure, crystalline PCB 205 is
placed into a Knudsen effusion cell. The cell has a small, well-defined orifice.

o System Setup: The cell is placed in a thermostatted chamber connected to a high-vacuum
system.

¢ Measurement:
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o The system is evacuated, and the cell is heated to a stable, known temperature.

o The mass loss of the sample over a measured period is determined by sensitive
microbalance or by quantifying the effused material on a cold trap.

o Calculation: The vapor pressure (P) is calculated using the Clausius-Clapeyron equation,
which relates the rate of mass loss (Am/At), orifice area (A), temperature (T), and molecular
weight (M).

o Temperature Dependence: By performing measurements at several different temperatures,
the enthalpy of sublimation can be determined, allowing for extrapolation of the vapor
pressure to environmentally relevant temperatures.[16]

Analytical Quantification: GC-MS/MS

Accurate quantification of PCB 205 in environmental matrices (soil, water, biota) is essential.
Gas chromatography coupled with tandem mass spectrometry (GC-MS/MS) is the state-of-the-
art technique, providing the necessary selectivity and sensitivity.[1][17] Isotope dilution is the
gold standard for quantification, correcting for matrix effects and variations in extraction
efficiency.

Causality: GC-MS/MS provides two levels of mass filtering. The first quadrupole selects the
precursor (molecular) ion of PCB 205, and the second selects a specific product ion generated
by fragmentation. This selected reaction monitoring (SRM) is highly specific and filters out co-
eluting matrix interferences that could plague single-quadrupole MS or electron capture
detectors.
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Caption: General experimental workflow for the analysis of PCB 205 in environmental samples.

Experimental Protocol (GC-MS/MS Analysis):
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o Sample Preparation & Extraction:
o A homogenized sample is weighed.

o A known amount of 13C-labeled PCB 205 internal standard is added (spiked) into the
sample.[3]

o The sample is extracted using an appropriate technique, such as Accelerated Solvent
Extraction (ASE) with dichloromethane.[18]

o Extract Cleanup:

o The raw extract is passed through a multi-layer cleanup column (e.g., containing silica gel,
alumina, and/or activated carbon) to remove interfering compounds like lipids and other
persistent organic pollutants.[2]

e Analysis:
o The cleaned extract is concentrated and injected into the GC-MS/MS system.

o GC Conditions: A capillary column with a suitable stationary phase (e.g., DB-5ms) is used
to separate PCB 205 from other congeners.

o MS/MS Conditions: The mass spectrometer is operated in Selected Reaction Monitoring
(SRM) mode. At the retention time of PCB 205, specific precursor-to-product ion
transitions are monitored for both the native congener and its 13C-labeled internal
standard.

o Quantification: The concentration of native PCB 205 is calculated by comparing the peak
area ratio of the native analyte to its labeled internal standard against a calibration curve.

Section 4: Environmental Fate and Transport
Implications

The physicochemical properties of PCB 205 directly inform its behavior in the environment:
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» High Lipophilicity (High Kow): Leads to strong binding to soil and sediment organic carbon,
reducing its mobility in groundwater but making it a persistent contaminant in these matrices.
It is the key factor driving its high potential for bioaccumulation in aquatic and terrestrial
organisms.

o Low Water Solubility: Limits its concentration in the dissolved phase in aquatic systems,
meaning most of its mass will be found in sediment or suspended solids.

o Low Volatility (Low Vapor Pressure & Henry's Law Constant): Reduces the likelihood of long-
range atmospheric transport in the gas phase. Transport is more likely to occur via the
movement of contaminated dust and aerosols.

Conclusion

PCB 205 represents a significant environmental challenge due to its persistence and high
potential for bioaccumulation, characteristics directly linked to its physicochemical properties.
As an octachlorobiphenyl, it exhibits extremely low water solubility and vapor pressure, and a
very high octanol-water partition coefficient. While a complete experimental dataset for this
specific congener remains elusive, reliable estimates and data from similar congeners provide
a strong basis for environmental modeling and risk assessment. The rigorous analytical
methodologies outlined in this guide, particularly generator column techniques for Kow and
isotope dilution GC-MS/MS for quantification, are essential for generating the high-quality data
needed to understand and mitigate the risks posed by PCB 205 and other highly chlorinated
persistent organic pollutants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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